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Compound of Interest

Compound Name: 1-Cyclohexylethanol

Cat. No.: B074718 Get Quote

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Cyclohexylethanol, tailored for researchers, scientists, and professionals in

drug development. This document details experimental protocols, summarizes key data in a

structured format, and visualizes essential workflows and concepts.

Core Physical and Chemical Properties
1-Cyclohexylethanol, a secondary alcohol, presents as a colorless liquid with a faint,

characteristic odor. Its molecular structure consists of a cyclohexyl group attached to a carbon

atom that is also bonded to a hydroxyl group and a methyl group. This structure contributes to

its moderate polarity and its solubility characteristics.

Table 1: Physical Properties of 1-Cyclohexylethanol
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Property Value Units

Molecular Formula C8H16O

Molecular Weight 128.21 g/mol

Boiling Point 185-187 °C

Melting Point -20 °C

Density 0.925 g/mL at 25 °C

Refractive Index 1.464 at 20 °C

Flash Point 71 °C

Table 2: Solubility Data
Solvent Solubility

Water Slightly soluble

Ethanol Miscible

Diethyl Ether Miscible

Acetone Miscible

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-
Cyclohexylethanol.

Table 3: Key Spectroscopic Data for 1-
Cyclohexylethanol
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Spectroscopy Type Key Peaks/Signals

¹H NMR
δ ~3.5 ppm (m, 1H, CH-OH), δ ~1.7-0.9 ppm

(m, 11H, cyclohexyl), δ ~1.1 ppm (d, 3H, CH₃)

¹³C NMR

δ ~74 ppm (CH-OH), δ ~43 ppm (cyclohexyl

CH), δ ~26-28 ppm (cyclohexyl CH₂), δ ~23

ppm (CH₃)

IR
~3350 cm⁻¹ (broad, O-H stretch), ~2920 cm⁻¹

(C-H stretch), ~1070 cm⁻¹ (C-O stretch)

Mass Spec (EI) m/z 128 (M⁺), 110 (M⁺ - H₂O), 83, 57

Experimental Protocols
Synthesis of 1-Cyclohexylethanol via Grignard Reaction
This protocol details the synthesis of 1-Cyclohexylethanol from cyclohexylmagnesium

bromide and acetaldehyde.

Materials:

Magnesium turnings

Iodine crystal

Dry diethyl ether

Bromocyclohexane

Acetaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, condenser, magnetic stirrer

Procedure:
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Activate magnesium turnings with an iodine crystal in a flame-dried round-bottom flask under

an inert atmosphere.

Add a solution of bromocyclohexane in dry diethyl ether dropwise to the magnesium turnings

to form the Grignard reagent, cyclohexylmagnesium bromide. Maintain a gentle reflux.

Cool the Grignard reagent to 0 °C in an ice bath.

Add a solution of acetaldehyde in dry diethyl ether dropwise to the stirred Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure.

Purify the crude product by fractional distillation to obtain 1-Cyclohexylethanol.
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Figure 1. Workflow for the synthesis of 1-Cyclohexylethanol.
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Oxidation of 1-Cyclohexylethanol to 1-
Cyclohexylethanone
This protocol describes the oxidation of the secondary alcohol to a ketone using pyridinium

chlorochromate (PCC).

Materials:

1-Cyclohexylethanol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM)

Silica gel

Anhydrous sodium sulfate

Round-bottom flask, magnetic stirrer

Procedure:

Dissolve 1-Cyclohexylethanol in dichloromethane in a round-bottom flask.

Add pyridinium chlorochromate (PCC) to the solution in one portion.

Stir the mixture at room temperature for 2-3 hours, monitoring the reaction by thin-layer

chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the silica gel pad with additional diethyl ether.

Combine the filtrates and wash with dilute HCl, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate.
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Filter and concentrate the solvent under reduced pressure to yield the crude 1-

Cyclohexylethanone.

Purify the product by column chromatography on silica gel if necessary.

Chemical Reactivity and Stability
1-Cyclohexylethanol undergoes typical reactions of a secondary alcohol. It can be oxidized to

the corresponding ketone, 1-cyclohexylethanone. Dehydration, typically under acidic

conditions, yields cyclohexylideneethane. It can also be converted to the corresponding ether

or ester. The compound is stable under normal storage conditions but may be sensitive to

strong oxidizing agents and strong acids.

1-Cyclohexylethanol

1-Cyclohexylethanone (Ketone)Oxidation (e.g., PCC)

Cyclohexylideneethane (Alkene)Dehydration (Acid catalyst)

Corresponding Ester
Esterification (Carboxylic acid)

Corresponding Ether

Williamson Ether Synthesis (Alkyl halide)
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Figure 2. Key chemical reactions of 1-Cyclohexylethanol.

Applications in Research and Drug Development
1-Cyclohexylethanol serves as a valuable building block in organic synthesis. Its chiral nature,

when resolved into its enantiomers, makes it a useful precursor for the synthesis of chiral

ligands and catalysts. In the context of drug development, it can be incorporated into larger

molecules to modulate their lipophilicity and steric properties, potentially influencing their

pharmacokinetic and pharmacodynamic profiles. Its derivatives have been investigated for a
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range of biological activities, although 1-Cyclohexylethanol itself is not a known therapeutic

agent.

Safety and Handling
1-Cyclohexylethanol should be handled in a well-ventilated fume hood. It is combustible and

appropriate safety precautions should be taken to avoid ignition sources. Personal protective

equipment, including safety glasses, gloves, and a lab coat, should be worn. In case of contact

with skin or eyes, flush with copious amounts of water. For detailed safety information, consult

the Safety Data Sheet (SDS).

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Cyclohexylethanol:
Properties, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074718#physical-and-chemical-properties-of-1-
cyclohexylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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